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Compound of Interest

Compound Name: Triethylamine trihydrofluoride

Cat. No.: B043929

For Researchers, Scientists, and Drug Development Professionals

Triethylamine trihydrofluoride, a versatile fluorinating agent in organic synthesis, presents
significant health and safety challenges due to its acute toxicity and corrosive nature. This
technical guide provides a comprehensive overview of its safety data sheet (SDS), detailed
handling precautions, and emergency procedures to ensure the safety of laboratory personnel
and the integrity of research.

Physicochemical and Hazard Profile

Triethylamine trihydrofluoride is a colorless to light yellow liquid that is hygroscopic and
combustible.[1][2] Its properties necessitate careful handling in a controlled laboratory

environment.

Table 1: Physical and Chemical Properties of Triethylamine Trihydrofluoride
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Property Value Source
Molecular Formula C6H15N-3HF [1]
Molecular Weight 161.21 g/mol [2]
Appearance Colorless to light yellow liquid [31[4]
Melting Point -29 to -27 °C (-17 °F) [2][3]
Boiling Point 70 °C (158 °F) at 15-20 hPa [3][5]
Density 0.989 g/cm3 at 25 °C (77 °F) [315]
Water Solubility Soluble [2]
Flash Point 190 °F (88 °C) [2]
3 (saturated aqueous solution,
pH 20°C) (2]

Table 2: Hazard Classifications
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Hazard Class Category GHS Code Description
Acute Oral Toxicity Category 2 H300 Fatal if swallowed
. Fatal in contact with
Acute Dermal Toxicity Category 1 H310 i
skin
Acute Inhalation o
o Category 2 H330 Fatal if inhaled
Toxicity
) Causes severe skin
Skin
) o Category 1A H314 burns and eye
Corrosion/Irritation
damage
Serious Eye Causes serious eye
o Category 1 H318
Damage/Irritation damage
Combustible Liquid Category 4 H227 Combustible liquid

) May be corrosive to
Corrosive to Metals Category 1 H290
metals

Sources:[1][6][7][8][9]

Experimental Protocols: A Note on Data Origin

The quantitative data presented in the Safety Data Sheets (SDS) for triethylamine
trihydrofluoride are typically derived from standardized toxicological and physicochemical
tests. However, the specific methodologies for these experiments are not detailed in the
provided SDS documents. The toxicity data, such as LD50 (Lethal Dose, 50%) and LC50
(Lethal Concentration, 50%), are generally determined through animal studies following
established guidelines from organizations like the Organisation for Economic Co-operation and
Development (OECD). For instance, acute oral toxicity is often assessed using a method
similar to OECD Guideline 423. Physicochemical properties like melting and boiling points are
determined using standard laboratory apparatus and methods. For detailed experimental
protocols, researchers should consult specialized toxicological databases and chemical testing
literature.
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Safe Handling and Personal Protective Equipment

(PPE)

Safe handling of triethylamine trihydrofluoride is paramount to prevent exposure.[10] All

work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[11][12]

Key Handling Precautions:

» Avoid all personal contact, including inhalation of vapors or mists.[10]

e Do not eat, drink, or smoke when using this product.[6][10]

» Keep containers tightly closed when not in use.[3][10]

¢ Avoid contact with incompatible materials such as strong bases, oxidizing agents, and glass.

[12][13]

e Wash hands thoroughly after handling.[3][10]

Table 3: Recommended Personal Protective Equipment (PPE)

Body Part Protection Specifications
Safety glasses with side- Ensure complete protection
Eyes/Face ) )
shields and a face shield from splashes.
Chemical-resistant gloves
(e.g., neoprene, butyl rubber), Immediately remove and
Skin protective clothing (long- launder contaminated clothing

sleeved lab coat), and closed-

toe shoes

before reuse.[10]

Respiratory

Use in a well-ventilated area. If
ventilation is inadequate, wear
a NIOSH/MSHA or European
Standard EN 149 approved
respirator.[1][10]

Required when vapors or

aerosols are generated.[3]
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Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency involving

triethylamine trihydrofluoride.

First-Aid Measures:

Inhalation: Move the person to fresh air. If breathing has stopped, provide artificial
respiration. Seek immediate medical attention.[13]

Skin Contact: Immediately flush the skin with large amounts of water for at least 15 minutes
while removing contaminated clothing.[13] Hydrofluoric (HF) acid burns require specialized
treatment. After initial water flushing, a 2.5% calcium gluconate gel should be applied to the
affected area.[3] Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[10] Remove contact lenses if present and
easy to do.[3] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and give them two glasses of water to drink.[3][6] Seek immediate medical attention.

Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-
resistant foam.[1][13] For large fires, water spray or fog can be used.[10]

Specific Hazards: The substance is combustible and heating may cause containers to
rupture violently.[10][13] Combustion may produce toxic fumes of carbon monoxide, carbon
dioxide, nitrogen oxides, and hydrogen fluoride.[12][13]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective clothing.[13]

Logical Workflow for Handling a Spill
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Initial Actions Containment & Cleanup Post-Cleanup

Hazard Classifications

Acute Toxicity
(Oral, Dermal, Inhalation)
0

Skin Corrosion/Eye Damage Combustible Liguid
H314, H318

Wear protective gloves/clothing/ IF SWALLOWED/ON SKIN/INHALED: Do not get in eyes, on skin, or on clothing (P262)
eye protection/face protection (P280) Immediately call a POISON CENTER/doctor Do not breathe mist/vapors (P260)
Wear respiratory protection (P284) (P301+P310, P302+P352, P304+P340) Wash thoroughly after handling (P264)

Keep away from heat/sparks/ Store in a well-ventilated place.
open flames/hot surfaces (P210) Keep container tightly closed (P403+P233)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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safety-data-sheet-sds-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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